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Abstract

Brilaroxazine hydrochloride, also known as RP5063, is a novel investigational atypical
antipsychotic with a multimodal mechanism of action, targeting various dopamine and

serotonin receptors. Its chemical name is 6-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butoxy)-2H-
benzo[b][1][2]oxazin-3(4H)-one hydrochloride. This technical guide outlines a plausible and
detailed synthetic pathway for Brilaroxazine hydrochloride, based on analogous chemical
transformations and information available in the public domain, including patents and chemical
literature. The synthesis is presented as a multi-step process involving the preparation of key
intermediates followed by their coupling and final salt formation. This document provides
structured data tables for quantitative analysis, detailed experimental protocols for key
reactions, and a visual representation of the synthetic workflow.

Overview of the Synthetic Pathway

The synthesis of Brilaroxazine hydrochloride can be conceptually divided into three main
stages:

» Synthesis of the Arylpiperazine Moiety: Preparation of 1-(2,3-dichlorophenyl)piperazine.

¢ Synthesis of the Benzoxazinone Core: Preparation of 6-hydroxy-2H-benzo[b][1][2]oxazin-
3(4H)-one.
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e Assembly and Salt Formation: Coupling of the two core fragments via a butoxy linker and
subsequent conversion to the hydrochloride salt.

The overall synthetic scheme is depicted in the workflow diagram below.
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Stage 1: Synthesis of 1-(2,3-dichlorophenyl)piperazine
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Stage 3: Assembly and Salt Formation

Stage 2: Synthesis of 6-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one
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Key Intermediates Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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